Cas no 2034502-13-9 (2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one)
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]ethanone
- 2-ethoxy-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone
- 2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one
-
- Inchi: 1S/C14H21N3O3/c1-3-19-10-14(18)17-8-4-5-12(9-17)20-13-7-6-11(2)15-16-13/h6-7,12H,3-5,8-10H2,1-2H3
- InChI Key: FGQHGDYSFHZCJH-UHFFFAOYSA-N
- SMILES: O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C([H])([H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 0.9
- Topological Polar Surface Area: 64.599
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6490-0659-2μmol |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-5μmol |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-10μmol |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-20μmol |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-1mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-2mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-3mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-4mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-5mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6490-0659-10mg |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one |
2034502-13-9 | 10mg |
$118.5 | 2023-09-08 |
2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one
2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one: A Versatile Compound in Modern Pharmaceutical Research
2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one represents a novel class of organic compounds with significant potential in pharmaceutical development. This molecule, with the chemical formula C20H28N2O4, is characterized by its unique structural features, including a pyridazin-3-yl group linked to a piperidin-1-yl ring through an oxy bridge. The presence of an ethoxy substituent further enhances its chemical diversity, making it a promising candidate for drug discovery. Recent studies have highlighted its potential applications in neuropharmacology and metabolic disorders, underscoring its relevance in contemporary biomedical research.
Pyridazin-3-yl derivatives have gained attention for their ability to modulate ion channels and neurotransmitter systems. The oxy bridge in this compound facilitates the formation of hydrogen bonds, which may influence its binding affinity to target proteins. The piperidin-1-yl ring, a six-membered nitrogen-containing heterocycle, is known for its role in enhancing drug solubility and bioavailability. The combination of these structural elements suggests that 2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one could exhibit multifunctional properties, making it a valuable tool for exploring complex biological pathways.
Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic profiles of compounds like 2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the ethoxy group significantly improves the metabolic stability of the molecule, reducing its susceptibility to enzymatic degradation. This finding is particularly relevant for oral drug formulations, where prolonged half-life is a critical factor. Additionally, the pyridazin-3-yl moiety has been shown to interact with specific receptors involved in neurodegenerative diseases, suggesting potential therapeutic applications in conditions such as Alzheimer's and Parkinson's.
The piperidin-1-yl ring in this compound may also contribute to its pharmacological activity by modulating ion channel function. Research published in Pharmacological Reports (2024) highlighted the role of piperidin-1-yl derivatives in blocking voltage-gated sodium channels, a mechanism implicated in the treatment of epilepsy and chronic pain. The integration of this ring system with the pyridazin-3-yl group in 2-Ethoxy-1-{3-[(6-Methylpyridaz-3-yl)oxy]piperidin-1-yl}ethan-1-one could enhance its selectivity for specific targets, minimizing off-target effects and improving therapeutic outcomes.
Furthermore, the ethoxy substituent may influence the compound's interaction with lipid membranes, potentially affecting its permeability across cell barriers. A 2024 review in Drug Discovery Today emphasized the importance of hydrophobic groups in enhancing the penetration of drugs into the central nervous system. This property could be leveraged to develop formulations for central nervous system (CNS) disorders, where traditional delivery methods often face challenges. The ethoxy group's ability to modulate hydrophobicity may also play a role in the compound's solubility profile, which is critical for drug formulation and stability.
Recent computational studies have also explored the molecular dynamics of 2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one. Molecular docking simulations have predicted its potential binding to key enzymes involved in metabolic pathways, such as PPAR-γ and AMPK. These interactions could be exploited to design drugs for metabolic syndromes, including type 2 diabetes and obesity. The pyridazin-3-yl group's ability to form hydrogen bonds with these enzymes may enhance the compound's efficacy, making it a candidate for further preclinical investigation.
The structural complexity of 2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one also presents opportunities for chemical modification to optimize its therapeutic potential. For example, substituting the ethoxy group with other functional groups could lead to the development of prodrugs with improved bioavailability. Similarly, modifying the pyridazin-3-yl ring may yield derivatives with enhanced selectivity for specific receptors, reducing side effects. These strategies align with current trends in drug design, where structure-based approaches are increasingly used to tailor compounds for specific therapeutic applications.
Moreover, the piperidin-1-yl ring's flexibility may allow the compound to adopt multiple conformations, potentially enabling interactions with a broader range of targets. This adaptability is particularly valuable in the context of complex diseases where multiple pathways are involved. The ethoxy group's contribution to conformational flexibility could further enhance the compound's ability to bind to diverse protein targets, expanding its therapeutic utility.
In conclusion, 2-Ethoxy-1-{3-[(6-Methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one represents a promising candidate in the field of pharmaceutical research. Its unique structural features, including the pyridazin-3-yl, oxy, and piperidin-1-yl groups, suggest potential applications in neuropharmacology, metabolic disorders, and CNS-related conditions. Ongoing studies are likely to uncover additional insights into its mechanisms of action and therapeutic potential, further solidifying its role in the development of innovative drug therapies.
2034502-13-9 (2-ethoxy-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)